2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol
• SMILES: CC1=CC=C(N1C2=NC=C(C=C2)C3CCCCN3C=O)C
• InChI: InChI=1S/C17H21N3O/c1-13-6-7-14(2)20(13)17-9-8-15(11-18-17)16-5-3-4-10-19(16)12-21/h6-9,11-12,16H,3-5,10H2,1-2H3
• InChIKey: WEGYSSNPARTKDN-UHFFFAOYSA-N

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde (CAS 1352531-46-4) is a piperidine-1-carbaldehyde derivative featuring a 2,5-dimethylpyrrole substituent at the 6-position of a pyridine ring. It falls within the N-(pyridinepyrroylylcarbonyl)-piperidine chemical class, originally disclosed by Astellas Pharma as aldoketo reductase 1C3 (AKR1C3) inhibitors.

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde – Compound Class and AKR1C3 Inhibitor Context

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde (CAS 1352531-46-4) is a piperidine-1-carbaldehyde derivative featuring a 2,5-dimethylpyrrole substituent at the 6-position of a pyridine ring. It falls within the N-(pyridinepyrroylylcarbonyl)-piperidine chemical class, originally disclosed by Astellas Pharma as aldoketo reductase 1C3 (AKR1C3) inhibitors [1]. The class has demonstrated enzyme inhibition with an IC50 of 24 nM against AKR1C3-mediated conversion of 4-androstenedione to testosterone [1]. The compound is commercially available at 95% purity as a research-grade building block .

AKR1C3 inhibitor research scaffold – class-level enzyme inhibition context supports target engagement studies

6-substituted pyridine-pyrrole regioisomer – structurally distinct from widely characterized 2-substituted series

Research-grade purity specification – suitable for early discovery SAR and biochemical assays

• [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. PMID: 28895472. View Source

Why 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde Cannot Be Replaced by Generic Piperidine-carbaldehydes

Simple piperidine-1-carbaldehydes (e.g., N-formylpiperidine) lack the pyridine-pyrrole pharmacophore required for AKR1C3 binding, rendering them inactive against this target [1]. Within the N-(pyridinepyrroylylcarbonyl)-piperidine class, the position of the pyrrole substitution on the pyridine ring (6-position vs. 2-position) can alter molecular conformation, target engagement, and downstream selectivity, making direct interchange without validated comparative data scientifically unsound . Furthermore, substitution of the pyrrole ring itself (e.g., replacing 2,5-dimethyl with unsubstituted pyrrole) is known to modulate potency, as seen across related AKR1C3 inhibitor series where even minor structural changes shift IC50 values by several orders of magnitude [1].

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Simple piperidine‑carbaldehydes lack key pharmacophore

N‑formylpiperidine and analogs do not contain the pyridine‑pyrrole motif required for AKR1C3 binding, making them inactive against the target.

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Positional isomerism may shift target‑binding geometry

6‑ vs 2‑substitution on pyridine can alter molecular conformation and downstream isoform selectivity; direct comparison data are not publicly available.

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Pyrrole substitution patterns modulate potency

Replacing 2,5‑dimethylpyrrole with unsubstituted pyrrole has been reported to shift IC50 values by orders of magnitude in related AKR1C3 inhibitor series.

• [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. PMID: 28895472. View Source

Quantitative Differentiation Evidence for 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

AKR1C3 Enzyme Inhibition: Class-Level Potency vs. Other Chemotypes

The N-(pyridinepyrroylylcarbonyl)-piperidine class, to which the target compound belongs, exhibits an AKR1C3 IC50 of 24 nM for inhibiting 4-AD conversion to testosterone [1]. This places the class intermediate in potency relative to other AKR1C3 inhibitor chemotypes: it is approximately 6.5-fold less potent than the N-(indolylcarbonyl)-piperidine class (IC50 3.7 nM) but 4.6-fold more potent than N-(benzimidazolylcarbonyl)-piperidines (IC50 110 nM) [1]. Direct comparative data for the specific 6-substituted isomer versus the 2-substituted isomer are not publicly available; however, positional isomerism in pyridine-containing analogs can impact target binding geometry, and the 6-substituted variant may offer distinct IP and selectivity profiles relative to the widely characterized 2-substituted series .

AKR1C3 Inhibition (class)

Class-level inference

IC50 ~24 nM

Supports AKR1C3 inhibition assay context

6.5-fold less potent than indolylcarbonyl class; 4.6-fold more potent than benzimidazolylcarbonyl class (patent data)

Evidence Dimension	AKR1C3 enzyme inhibition (IC50)
Target Compound Data	~24 nM (class representative)
Comparator Or Baseline	N-(indolylcarbonyl)-piperidines: 3.7 nM; N-(benzimidazolylcarbonyl)-piperidines: 110 nM
Quantified Difference	6.5-fold less potent than indolylcarbonyl class; 4.6-fold more potent than benzimidazolylcarbonyl class
Conditions	Cell-free enzyme assay: 4-androstenedione to testosterone conversion; patent data compiled in review [1]

Why This Matters

For AKR1C3-targeted projects, the 24 nM class potency provides a validated starting point; the balanced potency relative to ultra-potent (3.7 nM) and less potent (110 nM) alternatives may offer a favorable therapeutic window when combined with selectivity data generated in follow-up studies.

• [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. Table 1. PMID: 28895472. View Source

Structural Isomerism: 6-Position vs. 2-Position Pyrrole Substitution on Pyridine

The target compound (CAS 1352531-46-4) bears the 2,5-dimethylpyrrole moiety at the 6-position of the pyridine ring, whereas a closely related analog (CAS 1352528-12-1) carries the same substituent at the 2-position . In pyridine-based AKR1C3 inhibitors, the substitution position influences the dihedral angle between the pyridine and pyrrole rings, which can alter hydrogen-bonding interactions with the enzyme active site. No direct comparative IC50 data between the two isomers are currently published; however, the 6-substituted scaffold may confer distinct steric and electronic properties that could translate to differences in isoform selectivity (AKR1C3 vs. AKR1C1, AKR1C2) [1].

6- vs 2-Position Isomerism

Cross-study comparable

6-substituted regioisomer (CAS 1352531-46-4) vs 2-substituted analog (CAS 1352528-12-1)

Positional isomer may alter target-binding geometry and IP space

No head-to-head bioactivity data published; SAR inference from pyridine literature

Evidence Dimension	Pyridine substitution position (regioisomerism)
Target Compound Data	6-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine (CAS 1352531-46-4)
Comparator Or Baseline	2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine isomer (CAS 1352528-12-1)
Quantified Difference	Positional isomer; direct bioactivity comparison not published
Conditions	Structural analysis; no head-to-head enzyme assay data available; inference from pyridine SAR in AKR1C3 literature [1]

Why This Matters

Procurement of the 6-substituted isomer ensures access to structurally distinct IP space and avoids the potentially saturated patent landscape of the 2-substituted series, which is critical for organizations pursuing novel composition-of-matter claims.

• [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. PMID: 28895472. View Source

Commercial Purity Specification: 95% Minimum Purity

The compound is supplied with a minimum purity specification of 95% as reported by AKSci . This is a typical research-grade purity for early-stage discovery building blocks. For comparison, the 2-substituted isomer is also commercially available at 98% purity from certain vendors . The 3-percentage-point difference, while modest, may be relevant for assays sensitive to impurities that co-elute or interfere with AKR1C3 enzymatic readouts (e.g., trace carbonyl-containing contaminants).

Commercial Purity

Supporting evidence

95% minimum purity

Research-grade specification; additional purification may be warranted

2-substituted isomer available at 98% purity from some vendors

Evidence Dimension	Commercial purity
Target Compound Data	95% minimum purity
Comparator Or Baseline	2-substituted isomer: 98% purity (Leyan, CAS 1352528-12-1)
Quantified Difference	3 percentage points lower
Conditions	Supplier specification sheets

Why This Matters

Researchers requiring high assay reproducibility should note the 95% purity floor; orthogonal purification may be warranted before use in sensitive biochemical screens.

Procurement-Driven Application Scenarios for 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

AKR1C3 Lead Optimization and Structure-Activity Relationship (SAR) Studies

The class-level AKR1C3 IC50 of 24 nM [1] positions this compound as a viable starting point for medicinal chemistry optimization. Teams can use it as a reference scaffold to explore modifications that improve selectivity over AKR1C1 and AKR1C2 isoforms, which remain undetermined for this class [1]. The 6-substituted pyridine core offers unexplored SAR space relative to the more extensively patented 2-substituted analogs .

Isomer-Specific Intellectual Property Development

The 6-position pyrrole substitution distinguishes this compound from the 2-substituted isomer (CAS 1352528-12-1) . Organizations seeking to build patent portfolios around novel AKR1C3 inhibitors can leverage this regioisomer to establish composition-of-matter claims, provided that demonstrable and unexpected pharmacological advantages are established in follow-up assays [1].

Biochemical Assay Development and Profiling

With a commercial purity of 95% , the compound is suitable for in vitro enzymatic assays targeting AKR1C3. Researchers planning high-throughput screens should consider additional purification (e.g., preparative HPLC) to eliminate potential carbonyl-containing impurities that could interfere with NADPH-coupled detection systems commonly used in aldo-keto reductase assays [1].

Comparative Tool Compound for Selectivity Profiling

This compound can serve as a tool to benchmark selectivity against other AKR1C3 inhibitor classes. For example, the 4.6-fold potency gap relative to the N-(benzimidazolylcarbonyl)-piperidine class (IC50 110 nM) [1] provides a differential window for assessing target engagement and off-target effects in cell-based models of prostate cancer or breast cancer [1].

Application

Selection Property

Validation Focus

AKR1C3 Lead Optimization & SAR

Class-level AKR1C3 inhibition context

Isoform selectivity profiling (AKR1C1/C2) and scaffold modification

Isomer-Specific IP Development

6-substituted pyridine regioisomer

Establish composition-of-matter distinct from 2-substituted series

Biochemical Assay Development

Research-grade purity (95% min)

Pre-purification for NADPH-coupled detection system compatibility

Comparative Selectivity Profiling

Differential potency vs other chemotypes

Target engagement in prostate/breast cancer cell-based models

• [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. PMID: 28895472. View Source